2-Methyl-2-(4-methylcyclohexyl)butanal

• Molecular Formula: C12H22O
• Molecular Weight: 182.30 g/mol
• IUPAC Name: 2-methyl-2-(4-methylcyclohexyl)butanal
• InChI: InChI=1S/C12H22O/c1-4-12(3,9-13)11-7-5-10(2)6-8-11/h9-11H,4-8H2,1-3H3
• InChI Key: KTSPWUDXCHVSGM-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)(C=O)C1CCC(CC1)C

Description

2-Methyl-2-(4-methylcyclohexyl)butanal is a branched aldehyde characterized by a cyclohexyl substituent with a methyl group at the 4-position and a methyl group at the α-carbon of the aldehyde chain. This structure confers unique steric and electronic properties, influencing its reactivity, solubility, and applications in organic synthesis. The compound is of interest in fragrance chemistry and asymmetric catalysis due to its rigid cyclohexyl moiety, which can enhance stereoselectivity in reactions .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Methyl-2-(4-methylcyclohexyl)butanal typically involves the reaction of 4-methylcyclohexanone with isobutyraldehyde in the presence of a suitable catalyst. The reaction conditions often include:

Catalyst: Acidic or basic catalysts can be used to facilitate the aldol condensation reaction.

Temperature: The reaction is usually carried out at elevated temperatures to ensure the completion of the reaction.

Solvent: Solvents such as ethanol or methanol are commonly used to dissolve the reactants and facilitate the reaction.

Industrial Production Methods

In an industrial setting, the production of 2-Methyl-2-(4-methylcyclohexyl)butanal may involve continuous flow reactors to optimize the reaction conditions and increase yield. The use of high-pressure reactors and advanced catalysts can further enhance the efficiency of the synthesis process.

Chemical Reactions Analysis

Types of Reactions

2-Methyl-2-(4-methylcyclohexyl)butanal can undergo various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to form the corresponding carboxylic acid.

Reduction: The compound can be reduced to form the corresponding alcohol.

Substitution: The hydrogen atoms in the cyclohexyl ring can be substituted with other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄) are typically used.

Substitution: Halogenation reactions can be carried out using reagents like bromine (Br₂) or chlorine (Cl₂).

Major Products Formed

Oxidation: 2-Methyl-2-(4-methylcyclohexyl)butanoic acid.

Reduction: 2-Methyl-2-(4-methylcyclohexyl)butanol.

Substitution: Various halogenated derivatives depending on the substituent used.

Scientific Research Applications

2-Methyl-2-(4-methylcyclohexyl)butanal has several applications in scientific research:

Chemistry: It is used as a precursor in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activity and interactions with enzymes.

Medicine: Research is ongoing to explore its potential therapeutic applications, particularly in the development of new drugs.

Industry: It is widely used in the flavor and fragrance industry due to its pleasant aroma, which makes it a valuable ingredient in perfumes and food flavorings.

Mechanism of Action

The mechanism of action of 2-Methyl-2-(4-methylcyclohexyl)butanal involves its interaction with various molecular targets and pathways:

Molecular Targets: The compound can interact with olfactory receptors, which are responsible for detecting odors.

Pathways Involved: Upon binding to olfactory receptors, it triggers a signal transduction pathway that leads to the perception of smell.

Comparison with Similar Compounds

Structural Analogues

Key structural analogues include:

• 2-Methyl-2-pentylbutanal : Lacks the cyclohexyl group, resulting in reduced steric hindrance.
• 2-(Cyclohexyl)-2-methylpropanal : Shorter aldehyde chain, altering volatility and solubility.
• (R)-2-Methyl-2-(naphthalen-2-yl)-4,4-bis(phenylsulfonyl)butanal : Features aromatic and electron-withdrawing groups, significantly modifying reactivity and optical activity .

Table 1: Structural and Physical Properties

Compound	Molecular Weight	Substituents	Optical Activity ([α]D)	Solubility (CHCl₃)
2-Methyl-2-(4-methylcyclohexyl)butanal	196.3 g/mol	4-methylcyclohexyl, α-methyl	Not reported	High
2-Methyl-2-pentylbutanal	142.2 g/mol	Pentyl, α-methyl	None	Moderate
(R)-2-Methyl-2-(naphthalen-2-yl)-4,4-bis(phenylsulfonyl)butanal	522.6 g/mol	Naphthalen-2-yl, bis(phenylsulfonyl)	+13.0° (c = 1.00)	Low

Reactivity and Stereoselectivity

• Cyclohexyl vs. Aromatic Substituents : The 4-methylcyclohexyl group in the target compound provides moderate steric bulk compared to the naphthalen-2-yl group in the bis(phenylsulfonyl) analogue, which imposes greater steric demands and electronic effects (e.g., sulfonyl groups enhance electrophilicity) .
• Aldehyde Chain Length : Longer chains (e.g., butanal vs. propanal) increase hydrophobicity but reduce volatility.

Chromatographic Behavior

HPLC analysis of the bis(phenylsulfonyl) analogue (Chiralpak AS-H column, hexane/2-propanol = 70:30) revealed distinct retention times (tmajor = 32.9 min, tminor = 39.1 min) due to chiral recognition . For 2-methyl-2-(4-methylcyclohexyl)butanal, similar methods may yield shorter retention times owing to reduced π-π interactions with the stationary phase.

Table 2: HPLC Parameters for Chiral Separation

Compound	Column	Mobile Phase	Retention Times (min)	Enantiomeric Excess (ee)
(R)-2-Methyl-2-(naphthalen-2-yl)-4,4-bis(phenylsulfonyl)butanal	Chiralpak AS-H	Hexane/2-propanol (70:30)	32.9 (major), 39.1 (minor)	92%
2-Methyl-2-(4-methylcyclohexyl)butanal	Not reported	Not reported	Not reported	Not reported